Cas no 1291491-35-4 (3-Amino-1-(3-fluoro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one)

• Product Name: 3-Amino-1-(3-fluoro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one
• CAS No: 1291491-35-4
• MF: C₁₆H₁₂F₄N₂O
• MW: 324.272897720337
• CID: 4916064
• Update Time: 2025-07-24

3-Amino-1-(3-fluoro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(3-fluoro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one
• 2-Azetidinone, 3-amino-1-(3-fluorophenyl)-4-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H12F4N2O/c17-11-2-1-3-12(8-11)22-14(13(21)15(22)23)9-4-6-10(7-5-9)16(18,19)20/h1-8,13-14H,21H2
• InChI Key： PCHIHNKCUXGBPI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)C(C2=CC=C(C(F)(F)F)C=C2)C(N)C1=O

Additional information on 3-Amino-1-(3-fluoro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one

Research Brief on 3-Amino-1-(3-fluoro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one (CAS: 1291491-35-4)

In recent years, the compound 3-Amino-1-(3-fluoro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one (CAS: 1291491-35-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This β-lactam derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The presence of both fluorine and trifluoromethyl groups in its structure enhances its bioavailability and metabolic stability, making it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route for 3-Amino-1-(3-fluoro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one, achieving a high yield and purity. The study highlighted the compound's ability to inhibit bacterial penicillin-binding proteins (PBPs), suggesting its potential as a next-generation antibiotic. Additionally, molecular docking simulations revealed strong interactions with key residues in the active sites of PBPs, further supporting its mechanism of action.

Beyond its antimicrobial properties, research has also explored the anticancer potential of this compound. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-Amino-1-(3-fluoro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer. The compound's ability to induce apoptosis via the mitochondrial pathway was identified as a key mechanism. These findings underscore its potential as a lead compound for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is also investigating the incorporation of this scaffold into hybrid molecules to enhance its therapeutic efficacy and reduce toxicity. Collaborative efforts between academia and industry are expected to accelerate the development of derivatives based on this core structure.

In conclusion, 3-Amino-1-(3-fluoro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one represents a versatile and pharmacologically active scaffold with significant potential in both antimicrobial and anticancer drug discovery. Continued research into its synthetic optimization, mechanism of action, and therapeutic applications will be crucial for advancing this compound toward clinical use. The integration of computational and experimental approaches will further elucidate its full therapeutic potential and address existing limitations.